Cas no 352013-18-4 (N-(2-methoxyphenyl)-N'-(pyridin-2-yl)methylethanediamide)

• Product Name: N-(2-methoxyphenyl)-N'-(pyridin-2-yl)methylethanediamide
• CAS No: 352013-18-4
• MF: C₁₅H₁₅N₃O₃
• MW: 285.297903299332
• CID: 5474935
• Update Time: 2025-05-26

N-(2-methoxyphenyl)-N'-(pyridin-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-methoxyphenyl)-N-(pyridin-2-ylmethyl)oxamide
• N-(2-methoxyphenyl)-N'-(pyridin-2-yl)methylethanediamide

• Inchi： 1S/C15H15N3O3/c1-21-13-8-3-2-7-12(13)18-15(20)14(19)17-10-11-6-4-5-9-16-11/h2-9H,10H2,1H3,(H,17,19)(H,18,20)
• InChI Key： XLUPFHYDRAMGJK-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC=C1)(=O)C(NC1=CC=CC=C1OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-methoxyphenyl)-N'-(pyridin-2-yl)methylethanediamide

Introduction to N-(2-methoxyphenyl)-N'-(pyridin-2-yl)methylethanediamide (CAS No. 352013-18-4)

N-(2-methoxyphenyl)-N'-(pyridin-2-yl)methylethanediamide, a compound with the chemical formula C₁₄H₁₇N₂O₂, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number 352013-18-4, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a 2-methoxyphenyl group and a pyridin-2-yl moiety makes it a versatile scaffold for designing novel therapeutic agents.

The N-(2-methoxyphenyl)-N'-(pyridin-2-yl)methylethanediamide molecule exhibits a bifunctional nature, which is highly advantageous in medicinal chemistry. The methoxy group on the phenyl ring introduces a polar characteristic, enhancing solubility and bioavailability, while the pyridine ring contributes to hydrogen bonding capabilities, crucial for interactions with biological targets. These features make it an attractive candidate for further exploration in the development of small-molecule drugs.

In recent years, there has been a surge in research focusing on molecules that incorporate both phenolic and pyridine moieties due to their demonstrated efficacy in various pharmacological applications. Studies have shown that such compounds can exhibit potent activity against a range of targets, including enzymes and receptors involved in inflammatory pathways. The N-(2-methoxyphenyl)-N'-(pyridin-2-yl)methylethanediamide structure aligns well with this trend, offering a promising platform for drug discovery.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The ease with which it can be modified allows chemists to explore diverse chemical libraries, enabling the identification of analogs with enhanced pharmacological properties. For instance, researchers have been investigating derivatives of this compound that exhibit improved binding affinity or selectivity towards specific biological targets.

The pharmacological profile of N-(2-methoxyphenyl)-N'-(pyridin-2-yl)methylethanediamide has been the subject of several recent studies. Initial investigations have revealed that it demonstrates moderate activity against certain kinases, which are key enzymes in signal transduction pathways implicated in cancer and inflammatory diseases. The combination of the phenolic and pyridine groups appears to modulate its interaction with these enzymes, leading to inhibitory effects.

The synthesis of N-(2-methoxyphenyl)-N'-(pyridin-2-yl)methylethanediamide involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include condensation reactions between appropriate precursors followed by functional group transformations to introduce the necessary substituents. Advances in catalytic methods have enabled more efficient and scalable synthesis routes, making it feasible to produce larger quantities for preclinical testing.

In conclusion, N-(2-methoxyphenyl)-N'-(pyridin-2-yl)methylethanediamide (CAS No. 352013-18-4) represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with its demonstrated biological activity, make it an attractive molecule for drug discovery efforts. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in addressing unmet medical needs.